Cas no 119812-13-4 (propan-2-yl propyl carbonate)
propan-2-yl propyl carbonate structure
Product Name:propan-2-yl propyl carbonate
CAS No:119812-13-4
MF:C7H14O3
MW:146.184262752533
CID:2616866
PubChem ID:275736
Update Time:2025-04-21
propan-2-yl propyl carbonate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl propyl carbonate
- SCHEMBL577735
- NSC122765
- Carbonic acid, isopropyl propyl ester
- DTXSID70298376
- NSC-122765
- YSXQKGSCQVYVQV-UHFFFAOYSA-N
- Isopropyl propyl carbonate
- 119812-13-4
-
- Inchi: 1S/C7H14O3/c1-4-5-9-7(8)10-6(2)3/h6H,4-5H2,1-3H3
- InChI Key: YSXQKGSCQVYVQV-UHFFFAOYSA-N
- SMILES: O(C(=O)OCCC)C(C)C
Computed Properties
- Exact Mass: 146.094294304Da
- Monoisotopic Mass: 146.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5Ų
propan-2-yl propyl carbonate Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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